Cas no 2171952-70-6 (3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorobenzamidocyclobutane-1-carboxylic acid)

• Product Name: 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorobenzamidocyclobutane-1-carboxylic acid
• CAS No: 2171952-70-6
• MF: C₂₇H₂₃FN₂O₅
• MW: 474.480330705643
• CID: 6334858
• PubChem ID: 165533658
• Update Time: 2025-09-23

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorobenzamidocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorobenzamidocyclobutane-1-carboxylic acid
• 2171952-70-6
• EN300-1573399
• 2171210-88-9
• EN300-1573397
• (1s,3s)-3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-fluorobenzamido]cyclobutane-1-carboxylic acid
• (1r,3r)-3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-fluorobenzamido]cyclobutane-1-carboxylic acid
• 2171222-36-7
• 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-fluorobenzamido]cyclobutane-1-carboxylic acid
• EN300-1573398

• Inchi： 1S/C27H23FN2O5/c28-17-9-15(25(31)29-18-11-16(12-18)26(32)33)10-19(13-17)30-27(34)35-14-24-22-7-3-1-5-20(22)21-6-2-4-8-23(21)24/h1-10,13,16,18,24H,11-12,14H2,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： OHJPEFVDSZXJFB-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)C(NC1CC(C(=O)O)C1)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 474.15910000g/mol
• Monoisotopic Mass: 474.15910000g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 780
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorobenzamidocyclobutane-1-carboxylic acid

Research Brief on 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorobenzamidocyclobutane-1-carboxylic acid (CAS: 2171952-70-6)

In recent years, the compound 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorobenzamidocyclobutane-1-carboxylic acid (CAS: 2171952-70-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclobutane core and fluorenylmethoxycarbonyl (Fmoc) protecting group, has shown promising potential in drug discovery, particularly in the development of targeted therapies and peptide-based pharmaceuticals. The following research brief synthesizes the latest findings related to this compound, highlighting its synthesis, applications, and mechanistic insights.

The synthesis of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorobenzamidocyclobutane-1-carboxylic acid involves a multi-step process that leverages solid-phase peptide synthesis (SPPS) techniques. Recent studies have optimized the coupling efficiency of the Fmoc-protected amino acid derivative with cyclobutane-1-carboxylic acid, achieving yields exceeding 85%. The incorporation of a fluorine atom at the 5-position of the benzamido moiety enhances the compound's metabolic stability and bioavailability, making it a valuable building block for peptide-based drug candidates.

One of the most notable applications of this compound lies in its role as a key intermediate in the synthesis of peptide-based inhibitors targeting protein-protein interactions (PPIs). A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of inhibitors for the p53-MDM2 interaction, a critical pathway in cancer therapeutics. The cyclobutane scaffold provides conformational rigidity, while the fluorine atom contributes to enhanced binding affinity and selectivity. These findings underscore the compound's potential in oncology drug development.

Further investigations into the mechanistic aspects of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorobenzamidocyclobutane-1-carboxylic acid have revealed its ability to modulate enzymatic activity. In vitro studies have shown that derivatives of this compound exhibit inhibitory effects on serine proteases, particularly those involved in inflammatory pathways. This suggests potential applications in the treatment of inflammatory diseases, such as rheumatoid arthritis and chronic obstructive pulmonary disease (COPD).

Despite its promising attributes, challenges remain in the large-scale production and formulation of this compound. Recent advancements in continuous flow chemistry have addressed some of these issues, enabling more efficient and scalable synthesis. Additionally, computational modeling studies have provided insights into the compound's pharmacokinetic properties, guiding further optimization efforts.

In conclusion, 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorobenzamidocyclobutane-1-carboxylic acid (CAS: 2171952-70-6) represents a versatile and valuable tool in modern drug discovery. Its unique structural features and demonstrated biological activities make it a focal point for ongoing research in chemical biology and pharmaceutical sciences. Future studies are expected to explore its applications in other therapeutic areas, such as neurodegenerative diseases and infectious diseases, further expanding its impact on the field.